6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
Overview
Description
6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one is a chemical compound with the molecular formula C8H6INO2 . It has a molecular weight of 275.04 .
Molecular Structure Analysis
The molecular structure of 6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one consists of an iodine atom attached to the 6th carbon of the benzoxazolone ring and a methyl group attached to the 3rd carbon .Scientific Research Applications
Synthesis of Imidazo[1,2-a]pyridines
This compound is utilized in the synthesis of imidazo[1,2-a]pyridines , which are important heterocyclic compounds. A convergent integration of self-sorting domino sequences allows for the construction of an imidazo[1,2-a]pyridine ring, with methylthiolation at C-3 and iodination at C-6 .
Organic Synthesis Intermediate
As an intermediate in organic synthesis, 6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one can be used to create a variety of biologically active molecules. Its iodine moiety makes it a valuable precursor for further functionalization .
Material Science
In material science, this compound could be explored for the development of new organic semiconductors due to its potential for varied electronic properties, given the presence of the benzoxazole moiety .
Pharmaceutical Research
The benzoxazole core is present in many pharmacologically active compounds. Therefore, 6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one may serve as a starting point for the development of new therapeutic agents .
Green Chemistry Applications
This compound has potential applications in green chemistry, where it could be used in mechanochemical syntheses to avoid the use of harmful solvents and reduce waste .
Catalysis
The iodine atom in 6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one can act as a catalytic center in various chemical reactions, potentially leading to the development of new catalytic processes .
Analytical Chemistry
In analytical chemistry, it could be used as a reagent or a building block for the synthesis of more complex molecules that are used as standards or probes in chemical analyses .
Advanced Battery Science
The unique structure of 6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one might be investigated for its electrochemical properties, which could contribute to the advancement of battery technology .
Future Directions
Future research on 6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one could focus on elucidating its synthesis methods, exploring its chemical reactions, determining its mechanism of action, and assessing its physical and chemical properties. Additionally, safety and hazard assessments would be crucial for its potential applications .
properties
IUPAC Name |
6-iodo-3-methyl-1,3-benzoxazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INO2/c1-10-6-3-2-5(9)4-7(6)12-8(10)11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWFBOGMGPBWGKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)I)OC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one | |
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